Cas no 1808416-71-8 (3-[Methyl(1,3-thiazol-2-yl)sulfamoyl]propane-1-sulfonyl fluoride)

• Product Name: 3-[Methyl(1,3-thiazol-2-yl)sulfamoyl]propane-1-sulfonyl fluoride
• CAS No: 1808416-71-8
• MF: C₇H₁₁FN₂O₄S₃
• MW: 302.366641283035
• CID: 6306655
• PubChem ID: 99792847
• Update Time: 2025-10-18

3-[Methyl(1,3-thiazol-2-yl)sulfamoyl]propane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 1808416-71-8
• Z1827891397
• EN300-6623626
• AKOS033603526
• 3-[methyl(1,3-thiazol-2-yl)sulfamoyl]propane-1-sulfonyl fluoride
• 3-[Methyl(1,3-thiazol-2-yl)sulfamoyl]propane-1-sulfonyl fluoride

• Inchi： 1S/C7H11FN2O4S3/c1-10(7-9-3-4-15-7)17(13,14)6-2-5-16(8,11)12/h3-4H,2,5-6H2,1H3
• InChI Key： KMBCVSBGNNHVGC-UHFFFAOYSA-N
• SMILES： S(CCCS(=O)(=O)F)(N(C1=NC=CS1)C)(=O)=O

Computed Properties

• Exact Mass: 301.98649852g/mol
• Monoisotopic Mass: 301.98649852g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 129Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on 3-[Methyl(1,3-thiazol-2-yl)sulfamoyl]propane-1-sulfonyl fluoride

Comprehensive Overview of 3-[Methyl(1,3-thiazol-2-yl)sulfamoyl]propane-1-sulfonyl fluoride (CAS No. 1808416-71-8)

3-[Methyl(1,3-thiazol-2-yl)sulfamoyl]propane-1-sulfonyl fluoride (CAS No. 1808416-71-8) is a specialized sulfonyl fluoride derivative that has garnered significant attention in the fields of medicinal chemistry and bioconjugation. This compound, characterized by its unique thiazole and sulfonyl fluoride functional groups, is increasingly being explored for its potential applications in drug discovery and chemical biology. Its molecular structure, which includes a reactive sulfonyl fluoride moiety, makes it a valuable tool for covalent protein modification and targeted therapeutics.

The growing interest in 3-[Methyl(1,3-thiazol-2-yl)sulfamoyl]propane-1-sulfonyl fluoride is partly due to the rising demand for covalent inhibitors in pharmaceutical research. Covalent inhibitors, which form irreversible bonds with their target proteins, are gaining traction as a strategy for developing long-lasting therapeutics. The sulfonyl fluoride group in this compound is particularly noteworthy because of its ability to selectively react with tyrosine residues and other nucleophilic amino acids, making it a promising candidate for proteome-wide profiling and activity-based protein profiling (ABPP).

In addition to its applications in drug development, 3-[Methyl(1,3-thiazol-2-yl)sulfamoyl]propane-1-sulfonyl fluoride is also being investigated for its role in chemical proteomics. Researchers are leveraging its reactivity to map protein-ligand interactions and identify novel drug targets. This aligns with the broader trend in precision medicine, where understanding the molecular mechanisms of diseases at the protein level is critical for developing personalized therapies.

Another area of interest is the compound's potential in bioconjugation techniques. The sulfonyl fluoride group can be used to modify biomolecules, enabling the creation of stable conjugates for diagnostic and therapeutic purposes. This has implications for antibody-drug conjugates (ADCs) and other targeted delivery systems, which are currently hot topics in oncology research and immunotherapy.

The synthesis and characterization of 3-[Methyl(1,3-thiazol-2-yl)sulfamoyl]propane-1-sulfonyl fluoride require advanced organic chemistry techniques. Its thiazole ring contributes to its stability and reactivity, while the sulfonyl fluoride group ensures high selectivity in biological systems. These properties make it a valuable reagent for high-throughput screening and fragment-based drug design, both of which are essential for accelerating drug discovery pipelines.

From a safety and handling perspective, 3-[Methyl(1,3-thiazol-2-yl)sulfamoyl]propane-1-sulfonyl fluoride should be used with appropriate precautions in laboratory settings. While it is not classified as a hazardous material, its reactivity necessitates careful storage and handling to ensure optimal performance in scientific experiments. Researchers are advised to consult material safety data sheets (MSDS) and follow best practices for working with reactive compounds.

In summary, 3-[Methyl(1,3-thiazol-2-yl)sulfamoyl]propane-1-sulfonyl fluoride (CAS No. 1808416-71-8) is a versatile and highly functionalized compound with broad applications in medicinal chemistry, chemical biology, and proteomics. Its unique structural features and reactivity profile position it as a key player in the development of next-generation therapeutics and diagnostic tools. As research in these fields continues to advance, the demand for such specialized reagents is expected to grow, further highlighting the importance of this compound in modern scientific research.